2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(3-methylpyridin-2-yl)propanoic acid
Description
This compound is a Boc (tert-butoxycarbonyl)-protected amino acid derivative featuring a 3-hydroxy-3-(3-methylpyridin-2-yl)propanoic acid backbone. The Boc group serves as a protective moiety for the amino functionality, a common strategy in peptide synthesis to prevent unwanted side reactions . The 3-methylpyridin-2-yl substituent introduces a nitrogen-containing heterocycle, which may enhance solubility and enable interactions with biological targets through hydrogen bonding or π-stacking .
Properties
Molecular Formula |
C14H20N2O5 |
|---|---|
Molecular Weight |
296.32 g/mol |
IUPAC Name |
3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3-methylpyridin-2-yl)propanoic acid |
InChI |
InChI=1S/C14H20N2O5/c1-8-6-5-7-15-9(8)11(17)10(12(18)19)16-13(20)21-14(2,3)4/h5-7,10-11,17H,1-4H3,(H,16,20)(H,18,19) |
InChI Key |
SPJQHHMTNAHLFY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=CC=C1)C(C(C(=O)O)NC(=O)OC(C)(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthesis of the Pyridine-Substituted Propanoic Acid Backbone
- Starting Materials : The synthesis typically starts with a 3-methylpyridin-2-yl precursor, which is functionalized to introduce the propanoic acid backbone.
- Key Reaction : The attachment of the pyridine ring to the alpha carbon of the propanoic acid is achieved through nucleophilic substitution or organometallic coupling reactions.
- Chirality Control : Enantioselective synthesis or chiral resolution methods ensure the (2S)-configuration at the alpha carbon.
Introduction of the Hydroxy Group at the Beta Position
- The 3-hydroxy substituent is introduced via hydroxylation reactions, often employing reagents such as osmium tetroxide or other selective oxidizing agents that target the beta position.
- Control of stereochemistry is crucial, and asymmetric hydroxylation methods may be applied.
Protection of the Amino Group with the Boc Group
- The amino group is protected using tert-butoxycarbonyl anhydride (Boc2O) under mild basic conditions (e.g., triethylamine or sodium bicarbonate).
- This step is typically performed after the backbone and hydroxy group are installed to avoid side reactions.
- The Boc group ensures stability during subsequent synthetic manipulations and facilitates purification.
Purification and Characterization
- The crude product is purified by recrystallization or preparative reverse-phase high-performance liquid chromatography (HPLC).
- Characterization is performed using nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and optical rotation measurements to confirm structure and stereochemistry.
Detailed Experimental Procedure (Representative)
| Step | Reagents/Conditions | Outcome/Notes |
|---|---|---|
| Pyridine attachment | 3-methylpyridin-2-yl precursor + propanoic acid derivative | Formation of 3-(3-methylpyridin-2-yl)propanoic acid backbone |
| Hydroxylation | Osmium tetroxide or asymmetric hydroxylation reagents | Introduction of 3-hydroxy group with stereochemical control |
| Amino protection | Boc2O, triethylamine, room temperature | Formation of Boc-protected amino acid derivative |
| Purification | Preparative reverse-phase HPLC | >90% purity compound obtained |
| Characterization | NMR, MS, optical rotation | Confirmed structure and stereochemistry |
Advanced Synthetic Techniques
Solid-Phase Peptide Synthesis (SPPS) Adaptation
- The Boc-protected amino acid derivative can be incorporated into peptides using SPPS techniques.
- Coupling reagents such as HATU or COMU are used to activate the carboxyl group.
- Deprotection and side-chain modifications are carried out under controlled conditions to maintain the integrity of the hydroxy and pyridine groups.
- Cleavage from resin and purification follow standard peptide synthesis protocols.
Use of Orthogonal Protecting Groups
- Orthogonal protection strategies may be employed for selective functionalization of side chains.
- Hydrazine hydrate can selectively remove side-chain protecting groups without affecting the Boc group.
Research Findings and Applications
- The compound's pyridine moiety facilitates binding interactions in biological systems, enhancing its potential as a building block in drug design.
- The Boc protection allows for controlled peptide synthesis, enabling the creation of modified peptides with improved pharmacological properties.
- Analytical techniques such as molecular docking, NMR, and LC-MS are essential for studying the compound's interactions and confirming purity.
Summary Table of Preparation Methods
| Preparation Step | Reagents/Conditions | Purpose/Outcome |
|---|---|---|
| Pyridine moiety synthesis | 3-methylpyridin-2-yl precursor, coupling reagents | Formation of propanoic acid backbone with pyridine |
| Hydroxylation | Osmium tetroxide or asymmetric hydroxylation | Stereoselective introduction of hydroxy group |
| Amino protection | Boc anhydride, base (e.g., triethylamine) | Protection of amino group for stability |
| Purification | Preparative HPLC or recrystallization | Isolation of pure compound |
| Characterization | NMR, MS, optical rotation | Structural and stereochemical confirmation |
Chemical Reactions Analysis
Types of Reactions
2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(3-methylpyridin-2-yl)propanoic acid undergoes various types of chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as pyridinium chlorochromate (PCC).
Reduction: The carbonyl group can be reduced back to a hydroxy group using reducing agents like sodium borohydride (NaBH4).
Substitution: The Boc protecting group can be removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA) in dichloromethane.
Common Reagents and Conditions
Oxidation: PCC in dichloromethane at room temperature.
Reduction: NaBH4 in methanol at room temperature.
Deprotection: TFA in dichloromethane at room temperature.
Major Products Formed
Oxidation: Formation of the corresponding ketone or aldehyde.
Reduction: Formation of the corresponding alcohol.
Deprotection: Formation of the free amine.
Scientific Research Applications
2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(3-methylpyridin-2-yl)propanoic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of peptides and other complex molecules.
Biology: Employed in the study of enzyme-substrate interactions and protein-ligand binding.
Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.
Industry: Utilized in the production of fine chemicals and as an intermediate in organic synthesis.
Mechanism of Action
The mechanism of action of 2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(3-methylpyridin-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The Boc group protects the amine functionality, allowing selective reactions to occur at other sites of the molecule. Upon deprotection, the free amine can participate in various biochemical processes, including enzyme catalysis and receptor binding .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural differences and similarities with related Boc-protected amino acids:
Key Observations:
- Heterocyclic vs. Aromatic Substituents: The target compound’s 3-methylpyridin-2-yl group provides a nitrogen atom for hydrogen bonding, contrasting with the sulfur-containing thiazole or thiophene in and .
- Functional Group Impact : The β-hydroxy group in the target compound and introduces stereochemical complexity, which may influence biological activity or crystallization behavior. Diazirine in enables photoactivation, a unique property for crosslinking studies.
Biological Activity
2-{[(Tert-butoxy)carbonyl]amino}-3-hydroxy-3-(3-methylpyridin-2-yl)propanoic acid (commonly referred to as Boc-amino acid derivative) is a compound that plays a significant role in organic synthesis, particularly in the context of peptide synthesis and medicinal chemistry. This article delves into its biological activities, mechanisms of action, and potential therapeutic applications based on diverse research findings.
- Molecular Formula : C₁₄H₂₀N₂O₅
- Molecular Weight : 296.32 g/mol
- CAS Number : 2059927-09-0
Biological Activity Overview
The compound exhibits various biological activities, primarily attributed to its structural features, including the tert-butoxycarbonyl (Boc) protecting group and the hydroxyl group. Its biological effects can be categorized as follows:
1. Antifibrotic Activity
Recent studies have highlighted the antifibrotic properties of certain derivatives of aspartic acid, which may include compounds similar to Boc-amino acids. For instance, derivatives have shown significant inhibition of collagen type I alpha 1 (COL1A1) expression in hepatic fibrosis models, suggesting potential applications in liver disease treatment .
2. Enzyme Inhibition
The compound's structural similarity to other amino acid derivatives indicates potential inhibitory effects on various enzymes. For example, some derivatives have demonstrated inhibitory rates against fibro-genic genes in LX-2 cells when stimulated with TGFβ1, a key factor in liver fibrosis development .
The mechanism by which Boc-amino acid derivatives exert their biological effects typically involves:
- Selective Deprotection : The Boc group can be selectively removed under mild acidic conditions, allowing for the exposure of the amine group for further reactions.
- Interaction with Biological Targets : The hydroxyl group may engage in hydrogen bonding with biological macromolecules, enhancing its interaction with target proteins or enzymes.
Case Study 1: Antifibrotic Effects
A study investigated the antifibrotic activity of various aspartic acid derivatives, including those structurally related to Boc-amino acids. The results indicated that compounds with a hydroxyl group significantly reduced COL1A1 expression levels compared to controls, showcasing their potential in treating liver fibrosis .
| Compound ID | Inhibitory Rate (%) | Comparison to Control (%) |
|---|---|---|
| 4b | 66.72 | +30.26 |
| 4c | 75.00 | +39.74 |
| 4d | 81.54 | +45.26 |
Case Study 2: Enzyme Activity Modulation
Another study explored how Boc-amino acid derivatives could modulate enzyme activity related to inflammation and fibrosis. The tested compounds showed varying degrees of inhibition on fibro-genic gene expression when exposed to inflammatory stimuli in vitro .
| Compound ID | Fibro-genic Gene Expression Reduction (%) |
|---|---|
| Compound 41 | 49.34 |
| Compound 8a | 31.18 |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
